Cas no 924633-49-8 (1,2,3,4-Tetrahydroisoquinolin-8-amine)

• Product Name: 1,2,3,4-Tetrahydroisoquinolin-8-amine
• CAS No: 924633-49-8
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD11223553
• CID: 736220
• PubChem ID: 20523209
• Update Time: 2025-04-19

1,2,3,4-Tetrahydroisoquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydroisoquinolin-8-amine
• 1,2,3,4-tetrahydroisoquinoline-8-amine
• 8-Amino-1,2,3,4-tetrahydroisoquinoline
• 8-Isoquinolinamine, 1,2,3,4-tetrahydro-
• tetrahydroisoquinolin-8-amine
• 8-Amino-Tetrahydroisochinolin
• 8-amino tetrahydroisoquinoline
• GIIQUGGTGRRQEN-UHFFFAOYSA-N
• 5621AC
• SB18403
• 1,2,3,4-Tetrahydro-8-isoquinolinamine
• AK101863
• 8-amino-1,2,3,4-tetrahydro-isoquinoline
• TX-
• EN300-120574
• CS-W021268
• 4WU
• Q27455162
• AKOS006308770
• MFCD11223553
• FT-0760728
• SCHEMBL3659651
• ZLB63349
• DTXSID10608354
• 924633-49-8
• AS-63129
• DB-011942

• MDL： MFCD11223553
• Inchi： 1S/C9H12N2/c10-9-3-1-2-7-4-5-11-6-8(7)9/h1-3,11H,4-6,10H2
• InChI Key： GIIQUGGTGRRQEN-UHFFFAOYSA-N
• SMILES： N1CC2C(=CC=CC=2CC1)N

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38